Cas no 2171759-39-8 (9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.6dodecane)
9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.6dodecane Chemical and Physical Properties
Names and Identifiers
-
- 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.6dodecane
- 2171759-39-8
- EN300-1639187
- 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.6]dodecane
-
- Inchi: 1S/C14H22N2OS/c1-11-3-2-6-14(7-4-11)13(15-9-10-17-14)12-5-8-16-18-12/h5,8,11,13,15H,2-4,6-7,9-10H2,1H3
- InChI Key: FLSZQNKZIDGTQP-UHFFFAOYSA-N
- SMILES: S1C(=CC=N1)C1C2(CCCC(C)CC2)OCCN1
Computed Properties
- Exact Mass: 266.14528450g/mol
- Monoisotopic Mass: 266.14528450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 62.4Ų
9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.6dodecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1639187-0.05g |
9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.6]dodecane |
2171759-39-8 | 0.05g |
$780.0 | 2023-06-04 | ||
| Enamine | EN300-1639187-0.1g |
9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.6]dodecane |
2171759-39-8 | 0.1g |
$817.0 | 2023-06-04 | ||
| Enamine | EN300-1639187-0.25g |
9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.6]dodecane |
2171759-39-8 | 0.25g |
$855.0 | 2023-06-04 | ||
| Enamine | EN300-1639187-0.5g |
9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.6]dodecane |
2171759-39-8 | 0.5g |
$891.0 | 2023-06-04 | ||
| Enamine | EN300-1639187-1.0g |
9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.6]dodecane |
2171759-39-8 | 1g |
$928.0 | 2023-06-04 | ||
| Enamine | EN300-1639187-2.5g |
9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.6]dodecane |
2171759-39-8 | 2.5g |
$1819.0 | 2023-06-04 | ||
| Enamine | EN300-1639187-5.0g |
9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.6]dodecane |
2171759-39-8 | 5g |
$2692.0 | 2023-06-04 | ||
| Enamine | EN300-1639187-10.0g |
9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.6]dodecane |
2171759-39-8 | 10g |
$3992.0 | 2023-06-04 | ||
| Enamine | EN300-1639187-50mg |
9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.6]dodecane |
2171759-39-8 | 50mg |
$780.0 | 2023-09-22 | ||
| Enamine | EN300-1639187-100mg |
9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.6]dodecane |
2171759-39-8 | 100mg |
$817.0 | 2023-09-22 |
9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.6dodecane Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.6dodecane
Introduction to 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.6dodecane (CAS No. 2171759-39-8)
9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.6dodecane, identified by its CAS number 2171759-39-8, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic scaffold, featuring a unique combination of heterocyclic and oxygen-containing moieties, presents a promising platform for the development of novel therapeutic agents. The compound's intricate architecture, characterized by a spiro linkage between a dodecane ring and an azaspirooxindole core, suggests potential biological activities that are worthy of further exploration.
The thiazole moiety in the molecular structure is particularly noteworthy, as thiazole derivatives are well-documented for their broad spectrum of biological activities. Thiazole-based compounds have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. In particular, the presence of a 1,2-thiazol-5-yl substituent in 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.6dodecane may contribute to its pharmacological profile by interacting with specific biological targets. This substitution pattern is often associated with enhanced binding affinity and improved metabolic stability, making it an attractive candidate for drug discovery.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such complex molecules with biological targets with greater accuracy. The spirocyclic core of 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.6dodecane offers a rigid framework that can be optimized for receptor binding. This structural feature is particularly relevant in the design of drugs targeting enzymes and receptors with large hydrophobic pockets or intricate binding sites.
The oxa and aza functionalities within the molecule introduce additional layers of complexity that can influence its reactivity and interactions with biological systems. These heteroatoms are known to participate in hydrogen bonding and other non-covalent interactions, which are critical for drug-receptor recognition. The spiro linkage itself provides a conformationally stable core while allowing for flexibility at peripheral positions, which can be exploited to fine-tune pharmacokinetic properties such as solubility and bioavailability.
In the context of current research trends, the development of multitarget-directed ligands (MTDLs) has become a prominent strategy in drug discovery. 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.6dodecane exhibits characteristics that make it a potential candidate for this approach. Its multifaceted structural features could enable simultaneous interaction with multiple biological targets, thereby increasing therapeutic efficacy while minimizing side effects. This concept aligns with the growing emphasis on personalized medicine and the need for drugs that can modulate complex disease pathways.
The synthesis of 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4_azaspiro_5_6_dodecane presents unique challenges due to its complex stereochemistry and the presence of multiple functional groups. However, recent innovations in synthetic methodologies have made it possible to construct such intricate molecules with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been instrumental in achieving the desired stereoselectivity and yield optimization.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science and agrochemicals, where similar scaffolds have been explored for their functional properties. The versatility of 9-methyl_5_(1_2_thiazol_5_yl)_1_oxa_4_azaspiro_5_6_dodecane makes it a valuable building block for further derivatization and exploration.
As research continues to uncover new biological targets and mechanisms of action, compounds like 9_methyl_5_(1_2_thiazol_5_yl)_1_oxa_4_azaspiro_5_6_dodecane (CAS No. 2171759_39_8) are likely to play a crucial role in addressing unmet medical needs. The integration of computational modeling with experimental validation will be essential in deciphering their full potential and translating these findings into clinical applications.
The future development of this compound will likely involve interdisciplinary collaborations between synthetic chemists, medicinal chemists, biologists, and computer scientists. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms, researchers can accelerate the discovery process and bring novel therapeutic agents to market more efficiently.
In summary,9_methyl_5_(1_2_thiazol_5_yl)_1_oxa_4_azaspiro_5_6_dodecane represents a fascinating example of how structural complexity can be harnessed to develop innovative drug candidates. Its unique combination of heterocyclic moieties and functional groups positions it as a promising candidate for further exploration in medicinal chemistry. As our understanding of biological systems continues to evolve,CAS_no._2171759_39_8 will undoubtedly contribute to the advancement of therapeutic strategies across multiple disease areas.
2171759-39-8 (9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.6dodecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)